Cas no 1881732-86-0 (3,3-Difluoro-2-methylbutane-1-sulfonamide)

• Product Name: 3,3-Difluoro-2-methylbutane-1-sulfonamide
• CAS No: 1881732-86-0
• MF: C₅H₁₁F₂NO₂S
• MW: 187.208147287369
• CID: 6394568
• PubChem ID: 130713802
• Update Time: 2025-05-21

3,3-Difluoro-2-methylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-methylbutane-1-sulfonamide
• EN300-1644803
• 1881732-86-0
• 3,3-Difluoro-2-methylbutane-1-sulfonamide

• Inchi： 1S/C5H11F2NO2S/c1-4(5(2,6)7)3-11(8,9)10/h4H,3H2,1-2H3,(H2,8,9,10)
• InChI Key： LDQZTTUFDDZOOL-UHFFFAOYSA-N
• SMILES： S(CC(C)C(C)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 187.04785609g/mol
• Monoisotopic Mass: 187.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3-Difluoro-2-methylbutane-1-sulfonamide

3,3-Difluoro-2-methylbutane-1-sulfonamide: A Comprehensive Overview

The compound 3,3-Difluoro-2-methylbutane-1-sulfonamide (CAS No. 1881732-86-0) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This sulfonamide derivative has garnered attention due to its unique structural features and promising properties. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

Sulfonamides are a class of compounds that have been extensively studied for their versatility in organic synthesis and their role in drug discovery. The 3,3-Difluoro-2-methylbutane-1-sulfonamide molecule is particularly notable for its fluorinated structure, which imparts distinct electronic and steric properties. The presence of two fluorine atoms at the 3-position of the butane chain introduces both electron-withdrawing effects and spatial hindrance, making this compound a valuable building block in organic chemistry.

Recent studies have highlighted the importance of fluorinated sulfonamides in medicinal chemistry. For instance, researchers have explored the role of fluorinated sulfonamides in modulating enzyme activity and improving drug bioavailability. The 3,3-Difluoro-2-methylbutane-1-sulfonamide has been identified as a potential lead compound in the development of novel therapeutic agents targeting various disease states.

The synthesis of 3,3-Difluoro-2-methylbutane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate undergoes nucleophilic substitution with an amine to yield the final sulfonamide product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

In terms of applications, sulfonamides like 3,3-Difluoro-2-methylbutane-1-sulfonamide are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Their ability to act as both electrophilic and nucleophilic partners makes them indispensable in modern organic synthesis. Additionally, these compounds are being investigated for their potential as catalysts in asymmetric synthesis and as stabilizers in polymer systems.

From a structural perspective, the 3,3-Difluoro-2-methylbutane-1-sulfonamide molecule exhibits a unique balance between rigidity and flexibility. The sulfonamide group provides a rigid framework, while the fluorinated butane chain introduces flexibility and electronic diversity. This combination makes the compound ideal for studying molecular recognition and self-assembling systems.

Recent research has also focused on the environmental impact of fluorinated compounds like 3,3-Difluoro-2-methylbutane-1-sulfonamide. While these molecules offer significant advantages in terms of stability and performance, there is growing concern about their persistence in the environment. Scientists are actively exploring methods to enhance the biodegradability of such compounds without compromising their functional properties.

In conclusion, 3,3-Difluoro-2-methylbutane-1-sulfonamide is a versatile compound with a wide range of applications across different fields. Its unique structure and functional properties make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its potential uses and environmental impact, this compound is poised to play an even more significant role in advancing modern chemistry.